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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482

Introduction

C.1. 60725 is a synthetic anthraquinone dye recognized for its vibrant bluish-violet hue.[1] This
guide provides a comprehensive overview of its various names and synonyms, delves into its
chemical and physical properties, and explores its diverse applications across scientific and
industrial domains. The information is intended for researchers, scientists, and drug
development professionals who require a thorough understanding of this compound.

Nomenclature and Identification

C.1. 60725 is known by a multitude of names across different industries and regulatory
frameworks. This can often lead to confusion when referencing the compound. The following
table provides a detailed list of its alternative names, synonyms, and key identifiers to facilitate
accurate identification.
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Identifier Type

Identifier

Source/Reference

Colour Index Name

C.I1. 60725

Spectra Colors[2]

Common Name

Solvent Violet 13

Wikipedia[1], PubChem

SpecialChem[3], COSMILE

INCI Name Cl 60725
Europe[4]

1-hydroxy-4-(4-
IUPAC Name methylanilino)anthracene-9,10-  PubChem, Alfa Chemistry[5]

dione
CAS Number 81-48-1 PubChem, Spectra Colors[2]
EC Number 201-353-5 PubChem, Spectra Colors[2]
UNII 350KA706HK PubChem

Drug & Cosmetic Name

D&C Violet No. 2

Wikipedia[1], PubChem,
FDA[6]

Synonyms

Oil Violet, Alizurol Purple,
Quinizarin Blue, Disperse Blue
72

Wikipedia[1], PubChem

1-Hydroxy-4-(p-

toluidino)anthraquinone

PubChem, CymitQuimica[7]

1-Hydroxy-4-(p-

tolylamino)anthraquinone

Wikipedia[1], CymitQuimica[7]

1-Hydroxy-4-[(4-
methylphenyl)amino]-9,10-
anthracenedione

Wikipedia[1], PubChem

Trade Names

Duranol Brilliant Violet TG,
Ahcoquinone Blue IR base,
Sandoplast Violet RSB

Wikipedia[1], PubChem

The following diagram illustrates the relationship between the primary identifiers of C.I. 60725.

Caption: Interconnectivity of key identifiers for C.l. 60725.
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Chemical and Physical Properties

C.l. 60725 is an anthraquinone dye, which imparts its characteristic deep color and stability.[1]

[2] Its chemical structure is 1-hydroxy-4-(p-tolylamino)anthraquinone.[1]

Property Value Source/Reference
Chemical Formula C21H15NOs3 Wikipedia[1], SpecialChem[3]
Molar Mass 329.355 g/mol Wikipedia[1]
SpecialChem[3],
Appearance Dark purple powder ]
Guidechem[8]
] ] 142 to 143 °C (288 to 289 °F; o
Melting Point Wikipedia[1]
415 to 416 K)
Insoluble in water; Soluble in
Solubility acetone, toluene, benzene, Wikipedia[1], Guidechem[8]

and other organic solvents.

Synthesis Overview

The synthesis of C.1. 60725 typically involves the reaction of 1,4-dihydroxyanthracene-9,10-

dione (quinizarin) or related compounds like 1-bromo-4-hydroxyanthraquinone with p-toluidine.

[9] Variations of this condensation reaction exist, sometimes employing the leuco form of

quinizarin in the presence of boric acid.[10][11]

The following is a generalized experimental protocol for the synthesis of C.I. 60725:

o Reactant Preparation: A mixture of quinizarin and its leuco form is prepared in a suitable

solvent, such as ethanol.

o Addition of Amine: p-Toluidine is added to the reaction mixture.

e Condensation: The mixture is heated to facilitate the condensation reaction. The reaction

progress can be monitored by techniques like thin-layer chromatography.
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« |solation and Purification: Upon completion, the product is isolated by filtration. The crude
product is then purified, often by washing with a dilute alkaline solution to remove unreacted
starting materials, followed by washing with water and drying.[10]

Quinizarin & Leucoquinizarin
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NS
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:
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:
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:

Purification
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:
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Caption: Generalized workflow for the synthesis of C.I. 60725.

Applications in Research and Development

The unique properties of C.l. 60725 make it a valuable tool in various research and
development settings.

Cosmetics and Personal Care Products
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C.1. 60725, under the name D&C Violet No. 2, is widely used as a colorant in cosmetics and
personal care products.[3][4] It imparts a violet hue to a range of formulations, including hair
dyes, shampoos, nail polishes, lipsticks, and eyeshadows.[3] Its stability in both acidic and
alkaline conditions makes it a versatile choice for cosmetic formulators.[3]

Industrial Applications

As Solvent Violet 13, it is used to dye hydrocarbon-based products such as solvents, gasoline,
and plastics like polystyrenes.[1][12] Its solubility in organic solvents is a key factor in these
applications.[1][7] It is also utilized in the manufacturing of synthetic fibers and resins.[1]

Medical Devices and Pharmaceuticals

The FDA has approved D&C Violet No. 2 for use in externally applied drugs and a variety of
medical devices.[2][6] Notably, it is used for coloring absorbable sutures, contact lenses, and
intraocular lens haptics.[6][13][14] The concentration in these applications is strictly regulated
to ensure safety.[13]

Regulatory and Safety Profile

C.1. 60725 is subject to regulatory oversight in various regions. In the United States, the FDA
has permanently listed D&C Violet No. 2 for use in drugs and cosmetics, with specific
restrictions for externally applied products.[6] The European Union also permits its use as a
colorant in cosmetic products under Regulation (EC) No. 1223/2009.[4]

Toxicological studies have indicated a low toxicity profile for C.l. 60725.[15] While it is generally
considered safe for its approved uses, some individuals may experience skin sensitivity or
allergic reactions.[3] As a precautionary measure, patch testing is recommended for new
formulations containing this ingredient.[3]

Conclusion

C.1. 60725 is a versatile synthetic dye with a broad spectrum of applications, underscored by its
numerous synonyms and identifiers. A clear understanding of its nomenclature is crucial for
accurate scientific communication and regulatory compliance. Its chemical properties,
particularly its vibrant color and solubility in organic solvents, make it a valuable component in
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cosmetics, industrial products, and medical devices. Adherence to regulatory guidelines is
essential to ensure its safe use in all applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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